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Compound of Interest

Compound Name: 2-Fluoro-5-methylbenzonitrile

Cat. No.: B033194

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a consolidated overview of the available toxicological data for 2-
Fluoro-5-methylbenzonitrile (CAS No. 64113-84-4). The document is intended to serve as a
resource for researchers, scientists, and professionals involved in drug development and
chemical safety assessment. The information compiled herein is based on a comprehensive
review of publicly accessible safety data sheets and toxicological databases. It is important to
note that while this guide summarizes the known hazard classifications and some quantitative
data, significant data gaps exist in the publicly available literature regarding the complete
toxicological profile of this compound.

Chemical Identification
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Parameter

Value

Chemical Name

2-Fluoro-5-methylbenzonitrile

Synonyms 6-Fluoro-m-tolunitrile
CAS Number 64113-84-4
Molecular Formula CsHeFN

Molecular Weight 135.14 g/mol
Structure

Toxicological Data Summary

2-Fluoro-5-methylbenzonitrile is classified as a substance with acute toxicity. The primary

routes of exposure are oral, dermal, and inhalation, all of which are associated with harmful

effects.

Acute Toxicity

Quantitative data for the acute toxicity of 2-Fluoro-5-methylbenzonitrile is limited. The

available data is summarized in the table below. It is important to note that a specific oral LD50

value is not readily available in the public domain, although the substance is classified as

harmful if swallowed.

Endpoint Species Route Value Reference
LD50 Not Specified Dermal 1100 mg/kg [1]
5 ) 1.5 mg/L

LC50 (4h) Not Specified Inhalation ) [1]
(Estimate)
Data Not

LD50 Not Specified Oral )
Available

Hazard Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for 2-Fluoro-5-methylbenzonitrile[2][3]:

e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.
e H332: Harmful if inhaled.

These classifications indicate that 2-Fluoro-5-methylbenzonitrile is considered an Acute
Toxicity Category 4 substance for the oral, dermal, and inhalation routes of exposure.

Data on Structurally Similar Compounds

In the absence of a complete toxicological dataset for 2-Fluoro-5-methylbenzonitrile, data
from structurally similar compounds, such as other methylbenzonitrile isomers, can provide
some context. It is crucial to interpret this data with caution, as minor structural changes can
significantly impact toxicological properties.

Compound CAS Number Oral LD50 (Rat)
2-Methylbenzonitrile 529-19-1 3200 mg/kg
3-Methylbenzonitrile 620-22-4 3000 mg/kg

Note: This data is for comparative purposes only and does not represent the toxicological
profile of 2-Fluoro-5-methylbenzonitrile.

Experimental Protocols Overview

Detailed experimental protocols for the toxicological assessment of 2-Fluoro-5-
methylbenzonitrile are not available in the reviewed literature. However, standardized
guidelines from organizations such as the Organisation for Economic Co-operation and
Development (OECD) are typically followed for such studies. For instance, acute oral toxicity is
often assessed using OECD Test Guideline 423 (Acute Toxic Class Method), while dermal
toxicity is evaluated according to OECD Test Guideline 402.
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Potential Mechanisms of Toxicity (Signaling
Pathways)

There is currently no specific information available in the public domain regarding the signaling
pathways or mechanisms of toxicity for 2-Fluoro-5-methylbenzonitrile.

Data Gaps and Future Research

A thorough review of the available literature reveals significant data gaps in the toxicological
profile of 2-Fluoro-5-methylbenzonitrile. Key areas where further research is required
include:

e Determination of the acute oral LD50 value.

o Studies to determine the No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-
Observed-Adverse-Effect Level (LOAEL) from repeated dose studies.

« In vitro cytotoxicity studies to determine the IC50 value in various cell lines.
» Genotoxicity and carcinogenicity studies.
e Reproductive and developmental toxicity studies.

 Investigation into the mechanisms of toxicity and potential signaling pathways.

Mandatory Visualizations

As no specific experimental workflows or signaling pathways for 2-Fluoro-5-
methylbenzonitrile were identified, a conceptual diagram illustrating a generic workflow for an
in vitro cytotoxicity assay is provided below. This serves as a representative example of a
common toxicological experiment.
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Conceptual workflow for a generic in vitro cytotoxicity assay.
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Disclaimer

The information presented in this technical guide is intended for informational purposes only
and should not be used as a substitute for a comprehensive safety assessment conducted by
qualified professionals. The absence of specific toxicological data does not imply that the
substance is safe. Standard laboratory safety precautions should always be followed when
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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